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Compound of Interest

Compound Name: 1,6-Bis(chlorodimethylsilyl)hexane

Cat. No.: B080261

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,6-Bis(chlorodimethylsilyl)hexane, a
bifunctional organosilane of significant interest in materials science and synthetic chemistry.
This document outlines its chemical identity, physicochemical properties, a representative
synthetic protocol, and its functional applications, presenting data in a clear and accessible
format for laboratory and research professionals.

Chemical Identity and Nomenclature

1,6-Bis(chlorodimethylsilyl)hexane is a linear organosilane compound featuring a hexane
backbone terminated at both ends by chlorodimethylsilyl groups. This bifunctional nature
makes it a valuable crosslinking agent and a monomer for the synthesis of silicon-containing
polymers.

The standard nomenclature for this compound includes a variety of synonyms used across
chemical literature and commercial suppliers. The definitive IUPAC name is chloro-[6-
[chloro(dimethyl)silyllhexyl]-dimethylsilane.[1][2][3] A comprehensive list of its identifiers and
synonyms is provided below.

Table 1: IUPAC Name and Synonyms

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b080261?utm_src=pdf-interest
https://www.benchchem.com/product/b080261?utm_src=pdf-body
https://www.benchchem.com/product/b080261?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2021/cc/d1cc01253c
https://www.alfa-chemistry.com/product/1-6-bis-chlorodimethylsilyl-hexane-cas-14799-66-7-951.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4691617.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Identifier Type Value
chloro-[6-[chloro(dimethyl)silyl]hexyl]-

IUPAC Name o1 ( yhsiylinexyl
dimethylsilane[1][2][3]

CAS Number 14799-66-7[1][2][3]

Common Synonyms 1,6-Bis(dimethylchlorosilyl)hexane[3]

Hexamethylenebis(chlorodimethylsilane)[3]

Silane, 1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-
dimethyl-[3]

2,9-Dichloro-2,9-dimethyl-2,9-disiladecane[1]

Below is a diagram illustrating the relationship between the common name, IUPAC name, and
other identifiers for clarity.

Nomenclature for 1,6-Bis(chlorodimethylsilyl)hexane

1,6-Bis(chlorodimethylsilyl)hexane

IUPAC Name //CAS Registry Number “\Synonym Synonym

chloro-[6-[chloro(dimethyl)silylJhexyl]-dimethylsilane CAS: 14799-66-7 1,6-Bis(dimethylchlorosilyl)hexane Hexamethylenebis(chlorodimethylsilane)

Click to download full resolution via product page
Caption: Relationship between the common name and other chemical identifiers.

Physicochemical Properties

The physicochemical properties of 1,6-Bis(chlorodimethylsilyl)hexane are critical for its
handling, storage, and application in various chemical processes. The compound is a
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transparent liquid at room temperature.[2] A summary of its key quantitative data is presented
in the table below.

Table 2: Physicochemical Data for 1,6-Bis(chlorodimethylsilyl)hexane

Property Value

Molecular Formula C10H24CI2Si2[1][3]
Molecular Weight 271.37 g/mol [1][3]
Appearance Transparent liquid[2]
Boiling Point 279.7 °C at 760 mmHg[2]
Flash Point 113.9 °C[2]

Density 0.942 g/mL[2]

Hydrogen Bond Donor Count 0[2]

Hydrogen Bond Acceptor Count 0[2]

Rotatable Bond Count 712]

Synthesis and Experimental Protocols

The primary method for synthesizing 1,6-Bis(chlorodimethylsilyl)hexane and similar
bifunctional organosilanes is through a hydrosilylation reaction. This process involves the
addition of a silicon-hydride bond across a carbon-carbon double bond, typically catalyzed by a
transition metal complex, such as a platinum-based catalyst.

While a specific, detailed experimental protocol for 1,6-Bis(chlorodimethylsilyl)hexane is not
publicly available, a representative procedure can be outlined based on the synthesis of
analogous compounds like 1,6-bis(trichlorosilyl)hexane. The synthesis would involve the
reaction of 1,5-hexadiene with chlorodimethylsilane in the presence of a hydrosilylation
catalyst.

Representative Experimental Protocol: Synthesis via Hydrosilylation
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Objective: To synthesize 1,6-Bis(chlorodimethylsilyl)hexane by the platinum-catalyzed
hydrosilylation of 1,5-hexadiene with chlorodimethylsilane.

Materials:

1,5-hexadiene

Chlorodimethylsilane

Karstedt's catalyst (or another suitable platinum catalyst)

Anhydrous toluene (or other suitable solvent)

Inert gas (e.g., argon or nitrogen)
Procedure:

o Areaction flask equipped with a magnetic stirrer, reflux condenser, and an inert gas inlet is
charged with 1,5-hexadiene and anhydrous toluene.

o A solution of the platinum catalyst is added to the reaction mixture.
o Chlorodimethylsilane is added dropwise to the stirred solution at a controlled temperature.

e The reaction mixture is then heated to reflux and maintained at this temperature for a
specified period, with the reaction progress monitored by techniques such as gas
chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.

e Upon completion, the reaction mixture is cooled to room temperature.
e The solvent and any excess volatile reactants are removed under reduced pressure.

e The crude product is then purified by fractional distillation under vacuum to yield pure 1,6-
Bis(chlorodimethylsilyl)hexane.

Characterization: The final product's identity and purity can be confirmed using analytical
techniques such as '*H NMR, 13C NMR, Fourier-transform infrared spectroscopy (FTIR), and
mass spectrometry. Proton NMR analysis for this compound has been previously reported.
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The following diagram illustrates a generalized workflow for this synthetic process.

General Workflow for Hydrosilylation Synthesis

Reactants

1,5-Hexadiene Chlorodimethylsilane Platinum Catalyst

Combine reactants in
solvent under inert gas

Heat to reflux and
monitor reaction progress

Solvent removal under
reduced pressure

Fractional distillation
under vacuum

1,6-Bis(chlorodimethylsilyl)hexane

Click to download full resolution via product page
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Caption: A generalized experimental workflow for the synthesis of 1,6-
Bis(chlorodimethylsilyl)hexane.

Applications and Functional Role

Contrary to what might be inferred from a broad search for applications, 1,6-
Bis(chlorodimethylsilyl)hexane is not a therapeutic agent and therefore does not have
biological "signaling pathways." Its utility lies in materials science and polymer chemistry, where
it functions as a bifunctional crosslinking agent or a monomer.

The two chlorodimethylsilyl groups are reactive sites that can undergo hydrolysis and
condensation reactions. This allows the molecule to act as a molecular bridge, connecting
polymer chains or binding organic polymers to inorganic substrates. This crosslinking imparts
desirable properties to materials, such as enhanced thermal stability, mechanical strength, and
durability.

The diagram below illustrates the logical relationship of its functional role as a crosslinking
agent.
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Functional Role as a Crosslinking Agent
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Caption: Logical diagram of the functional role of 1,6-Bis(chlorodimethylsilyl)hexane. of 1,6-
Bis(chlorodimethylsilyl)hexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

